Cas no 10224-91-6 (Benzene,1,1'-ethylidenebis[4-ethyl-)

• Product Name: Benzene,1,1'-ethylidenebis[4-ethyl-
• CAS No: 10224-91-6
• MF: C₁₈H₂₂
• MW: 238.367285251617
• CID: 152510
• PubChem ID: 25060
• Update Time: 2025-04-19

Benzene,1,1'-ethylidenebis[4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-[1-(4-ethylphenyl)ethyl]benzene
• BENZENE,1,1'-ETHYLIDENEBIS-
• 1,1-(4,4'-diethyl)diphenylethane
• Ethane, 1,1-bis(p-ethylphenyl)-
• 1,1-Bis(4-ethylphenyl)ethane
• 1,1'-Ethylidenebis(4-ethylbenzene)
• 1,1'-[Ethylidenebis(4,1-phenylene)]bisethane
• 1,1-BIS(P-ETHYLPHENYL)ETHANE
• DTXSID00144817
• BENZENE,1,1/'-ETHYLIDENEBIS-
• Benzene, 1,1'-ethylidenebis[4-ethyl-
• 1-Ethyl-4-[1-(4-ethylphenyl)ethyl]benzene #
• 10224-91-6
• 1,1-di(4-ethylphenyl)ethane
• KXQKDDDZWYVBIU-UHFFFAOYSA-N
• Benzene, 1,1'-ethylidenebis(4-ethyl-
• Benzene,1,1'-ethylidenebis[4-ethyl-

• Inchi： 1S/C18H22/c1-4-15-6-10-17(11-7-15)14(3)18-12-8-16(5-2)9-13-18/h6-14H,4-5H2,1-3H3
• InChI Key： KXQKDDDZWYVBIU-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC(CC)=CC=1)C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 238.17226
• Monoisotopic Mass: 238.172151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.8

Experimental Properties

• Density: 0.946
• Boiling Point: 339.8°C at 760 mmHg
• Flash Point: 168.9°C
• Refractive Index: 1.542
• PSA: 0
• LogP: 4.96320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids